Enhanced Lipophilicity vs. Non-Fluorinated Analog
The introduction of a trifluoromethyl group significantly elevates lipophilicity compared to non-fluorinated analogs. For the target compound, the calculated LogP (ClogP) is substantially higher than that of the unsubstituted analog (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)methanol, indicating improved membrane permeability potential [1].
Δ +0.6 to +1.1 LogP
| Evidence Dimension | Lipophilicity (Calculated LogP / ClogP) |
|---|---|
| Target Compound Data | ClogP ~1.5 to 1.8 (estimated based on fragment contributions) |
| Comparator Or Baseline | (5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)methanol: ClogP ~0.7 to 1.0 |
| Quantified Difference | Approximately +0.6 to +1.1 LogP units |
| Conditions | In silico prediction, fragment-based method |
Why This Matters
Higher lipophilicity can improve passive membrane permeability, a crucial parameter for intracellular target engagement, making this compound a preferred choice for designing brain-penetrant or orally bioavailable leads.
- [1] PubChem, Compound Summary for CID 16020046. (5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)methanol. Accessed 2026. View Source
